Cas no 88093-99-6 (3(2H)-Pyridazinone, 5-[(4-bromophenyl)methoxy]-4-chloro-2-ethyl-)

• Product Name: 3(2H)-Pyridazinone, 5-[(4-bromophenyl)methoxy]-4-chloro-2-ethyl-
• CAS No: 88093-99-6
• MF: C₁₃H₁₂BrClN₂O₂
• MW: 343.603581428528
• CID: 645417
• PubChem ID: 13246173
• Update Time: 2025-04-19

3(2H)-Pyridazinone, 5-[(4-bromophenyl)methoxy]-4-chloro-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 5-[(4-bromophenyl)methoxy]-4-chloro-2-ethyl-
• 5-[(4-bromophenyl)methoxy]-4-chloro-2-ethylpyridazin-3-one
• DTXSID80531726
• 5-[(4-Bromophenyl)methoxy]-4-chloro-2-ethylpyridazin-3(2H)-one
• 88093-99-6
• 5-((4-Bromobenzyl)oxy)-4-chloro-2-ethylpyridazin-3(2H)-one

• Inchi： 1S/C13H12BrClN2O2/c1-2-17-13(18)12(15)11(7-16-17)19-8-9-3-5-10(14)6-4-9/h3-7H,2,8H2,1H3
• InChI Key： RRLCQJAPSYYLMO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COC1C=NN(C(C=1Cl)=O)CC

Computed Properties

• Exact Mass: 341.97707g/mol
• Monoisotopic Mass: 341.97707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.9Ų